Cas no 3416-17-9 (2-methyl-N-tritylpropan-1-amine)

• Product Name: 2-methyl-N-tritylpropan-1-amine
• CAS No: 3416-17-9
• MF: C₂₃H₂₅N
• MW: 315.45130610466
• CID: 1462093
• PubChem ID: 76954
• Update Time: 2025-04-20

2-methyl-N-tritylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-tritylpropan-1-amine
• benzenemethanamine, N-(2-methylpropyl)-alpha,alpha-diphenyl-
• N-isobutyl-N-triphenylmethylamine
• ICI24233
• CHEMBL2086837
• Compound 24,223
• DTXSID80955701
• SCHEMBL1874692
• Benzenemethanamine, N-(2-methylpropyl)-.alpha.,.alpha.-diphenyl-
• BRN 2145899
• ICI 24223
• 3416-17-9
• 2-Methyl-N-(triphenylmethyl)propan-1-amine
• Molucid
• Triphenyl-methylisobutylamine
• Propylamine, 2-methyl-N-trityl-
• ICI 23,223
• Isobutyltriphenylmethylamine

• Inchi： 1S/C23H25N/c1-19(2)18-24-23(20-12-6-3-7-13-20,21-14-8-4-9-15-21)22-16-10-5-11-17-22/h3-17,19,24H,18H2,1-2H3
• InChI Key： DPJZYUYVRIVLJB-UHFFFAOYSA-N
• SMILES： N(CC(C)C)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 315.19885
• Monoisotopic Mass: 315.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 5.8

Experimental Properties

• Density: 1.024
• Boiling Point: 420.7°C at 760 mmHg
• Flash Point: 183.3°C
• Refractive Index: 1.573
• PSA: 12.03